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Compound of Interest

Compound Name: 5-Methyl-2-heptene

Cat. No.: B1638028

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Methyl-2-heptene. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on delivering precise data and methodologies
to support advanced research and application.

Core Chemical and Physical Properties

5-Methyl-2-heptene is an unsaturated hydrocarbon with the molecular formula CsHzs. Itis a
flammable liquid at room temperature and exists as two geometric isomers, cis (Z) and trans
(E), due to the presence of a carbon-carbon double bond. Its structure and properties make it a
subject of interest in organic synthesis and as a potential component in various chemical
formulations.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 5-Methyl-2-
heptene, providing a consolidated resource for easy reference and comparison.
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Identifier Value
IUPAC Name 5-methylhept-2-ene
CAS Number 22487-87-2
Molecular Formula CsH1s
Molecular Weight 112.21 g/mol [1][2][3]
Canonical SMILES CCc(c)cec=Ccc
nChi INChl=1S/C8H16/c1-4-6-7-8(3)5-
2/h4,6,8H,5,7H2,1-3H3
InChlKey VIHUHUGDEZCPDK-UHFFFAOYSA-N
Physical Property Value Notes
Boiling Point ~118-120.2 °C Estimated for the trans isomer.
Melting Point ~-103.01 °C Estimated for the trans isomer.
Density ~0.719-0.73 g/cm3 At 25 °C.
Refractive Index ~1.412-1.42 At 20 °C.
Solubility Insoluble in water; soluble in
alcohols and ethers.
XLogP3-AA 3.4 A measure of lipophilicity.[2][3]
Stereoisomerism

The presence of a double bond at the second carbon position and a methyl group at the fifth
position allows for geometric isomerism. The orientation of the alkyl groups around the double
bond leads to two distinct stereocisomers: (E)-5-methylhept-2-ene (trans) and (Z)-5-methylhept-
2-ene (cis).
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Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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